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A Comparative Guide for Researchers and Drug Development Professionals

In the realm of endodontic treatments, particularly in pediatric dentistry, the choice of root canal
filling material is paramount to ensure long-term success, facilitate physiological root
resorption, and safeguard the developing permanent tooth. Among the plethora of materials
available, iodoform-based pastes, such as Kri paste, and calcium hydroxide pastes have been
subjects of extensive research. This guide provides an objective comparison of their long-term
performance, supported by experimental data, to aid researchers, scientists, and drug
development professionals in their understanding and evaluation of these materials.

Executive Summary

Both Kri paste and calcium hydroxide pastes have demonstrated clinical efficacy as root canal
filling materials in primary teeth. The selection between the two often hinges on the specific
clinical scenario, desired resorption rate, and potential adverse effects. Kri paste, an iodoform-
based material, is recognized for its potent antimicrobial properties and favorable resorption
profile. Calcium hydroxide pastes are lauded for their high pH, which confers antibacterial
effects and the ability to induce hard tissue formation. Long-term studies indicate comparable
success rates, although differences in resorption patterns and the incidence of adverse effects
have been noted.

Data Presentation: A Quantitative Comparison
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The following tables summarize the quantitative data from various long-term follow-up studies,

offering a side-by-side comparison of Kri paste and calcium hydroxide pastes.

Table 1: Clinical and Radiographic Success Rates of Pulpectomy in Primary Molars

. Follow-up Clinical Radiograph
Study Filling Number of . .
] Period Success ic Success
(Year) Material Teeth
(Months) Rate (%) Rate (%)
Pinto et al. lodoform-
16 12 81.3 81.3
(2022)[1] based paste
Calcium
Hydroxide
o 18 12 83.3 83.3

with Zinc
Oxide

Kri Paste
Holan & Fuks

(lodoform- 44 12-48+ 84
(1993)[2]

based)

ZOE,

lodoform,
Chen et al. )

Calcium 53 18 96.2 92.5
(2017)[3] _

Hydroxide

Mixture
Vitapex
(Calcium

_ 56 18 714 53.6

Hydroxide/lod
oform)

Note: The study by Holan & Fuks (1993) compared Kri paste with Zinc Oxide Eugenol (ZOE),
and the study by Chen et al. (2017) used a mixture containing both iodoform and calcium

hydroxide, providing indirect comparative data.

Table 2: Adverse Effects and Resorption Characteristics
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Feature

Kri Paste (lodoform-based)

Calcium Hydroxide Pastes

Internal/External Root

Resorption

Less frequently reported.

A known potential
complication, particularly
internal resorption, attributed
to an inflammatory response to
the high alkalinity.[4]

Resorption Rate of Excess

Material

Generally resorbs rapidly if
extruded beyond the apex.[5]

Resorbable, but the rate can
be variable. The addition of
zinc oxide can slow down the

resorption rate.[1]

Effect on Succedaneous Teeth

Generally considered harmless

to the permanent tooth germ.

[6]

Concerns have been raised
about potential damage to the
permanent successor if the

material is not resorbed

properly.

Tooth Discoloration

Yellowish-brown discoloration
has been reported due to the

presence of iodine.[6]

Not typically associated with

tooth discoloration.

Experimental Protocols of Cited Studies

A clear understanding of the methodologies employed in clinical trials is crucial for interpreting

the results. Below are the detailed experimental protocols from key studies.

Pinto et al. (2022): Pulpectomies with lodoform Versus
Calcium Hydroxide-Based Paste[1]

o Study Design: A randomized controlled clinical trial.

o Participants: Children with primary teeth indicated for pulpectomy due to irreversible pulpitis

Or necrosis.

« Inclusion Criteria: Presence of a successor permanent tooth, at least two-thirds of the root

remaining, and restorability of the tooth.
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o Exclusion Criteria: Systemic diseases, extensive root resorption, or internal resorption.
e Procedure:

o Standard pulpectomy procedure with chemomechanical preparation using sodium
hypochlorite as an irrigant.

o Root canals were randomly filled with either an iodoform-based paste or a calcium
hydroxide paste thickened with zinc oxide.

o Teeth were restored with composite resin.

e Follow-up and Evaluation: Clinical and radiographic evaluations were performed at 6 and 12
months.

o Clinical Success: Absence of pain, swelling, fistula, and abnormal mobility.

o Radiographic Success: Resolution of any pre-existing periapical radiolucency and
absence of pathological root resorption or bone destruction.

Holan & Fuks (1993): A comparison of pulpectomies
using ZOE and KRI paste in primary molars[2]

o Study Design: A retrospective study.
o Participants: Records of children who had undergone pulpectomy in primary molars.
» Procedure:

o Canals were prepared with files and irrigated with saline.

o Root canals were filled with either Kri paste or ZOE using a Lentulo spiral.

o Postoperative radiographs were taken to assess the quality of the fill (flush, underfilled, or
overfilled).

e Follow-up and Evaluation: Clinical and radiographic examinations were conducted
periodically for 12 to over 48 months.
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o Success Criteria: Absence of clinical signs and symptoms, and no evidence of
radiographic pathology.

Mechanism of Action and Signaling Pathways

The therapeutic effects of Kri paste and calcium hydroxide pastes are attributed to their distinct
chemical properties and interactions with the biological environment.

Kri Paste (lodoform-based)

The primary mechanism of action of Kri paste is its potent antimicrobial activity, which is
attributed to its main components: iodoform and parachlorophenol.[6] lodoform releases iodine,
which is a strong oxidizing agent that can precipitate proteins and oxidize essential enzymes in
microorganisms.[7] Parachlorophenol is a phenolic compound known for its disinfectant

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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